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Introduction
MA242 is a novel small molecule that functions as a dual inhibitor of Mouse double minute 2

homolog (MDM2) and Nuclear factor of activated T-cells 1 (NFAT1).[1][2][3] Overexpression of

both MDM2 and NFAT1 is observed in various cancers and is associated with poor prognosis.

[1] MA242 has demonstrated significant anti-tumor activity in preclinical models of breast and

pancreatic cancer, irrespective of the p53 tumor suppressor protein status.[1][2]

The mechanism of action of MA242 involves the direct binding to both MDM2 and NFAT1,

leading to their degradation.[1][2] This dual inhibition disrupts the NFAT1-mediated transcription

of MDM2.[1][4][5] Consequently, MA242 induces cell cycle arrest at the G2 phase and

promotes apoptosis in cancer cells.[6] Preclinical studies have shown that MA242's therapeutic

efficacy is dependent on the expression levels of MDM2.[6]

These application notes provide detailed protocols for the administration of MA242 in mouse

xenograft models, guidance on establishing these models, and methods for data collection and

analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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